Cas no 2171658-09-4 (4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171658-09-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5808149
• PubChem ID: 165806812
• Update Time: 2025-10-10

4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-(cyclohexylcarbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171658-09-4
• EN300-1539494

• Inchi： 1S/C26H30N2O5/c29-24(30)15-14-23(25(31)27-17-8-2-1-3-9-17)28-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,1-3,8-9,14-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IQTTVTXUGNKNRT-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1CCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171658-09-4)

4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

This compound, identified by its CAS number 2171658-09-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. Its unique molecular structure, characterized by a combination of cyclohexyl, fluorenylmethoxycarbonyl, and amino functional groups, positions it as a promising candidate for various therapeutic applications. The intricate arrangement of these groups not only contributes to its chemical stability but also enhances its potential bioactivity, making it a subject of considerable interest in contemporary research.

The compound’s primary structural motif, the cyclohexylcarbamoyl moiety, is well-documented for its role in modulating enzyme activity and receptor binding. This feature is particularly relevant in the context of developing drugs that target neurological disorders, where precise modulation of protein interactions is crucial. Recent studies have highlighted the efficacy of cyclohexyl-substituted derivatives in enhancing the solubility and bioavailability of active pharmaceutical ingredients (APIs), a critical factor in drug formulation.

In parallel, the presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds another layer of complexity to the molecule. This moiety is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles. The fluorene ring, a bulky aromatic structure, often serves as a scaffold for designing molecules with prolonged half-lives and reduced susceptibility to enzymatic degradation. Such properties are highly desirable in long-term therapeutic regimens, particularly for chronic conditions requiring sustained drug delivery.

The amino group in the compound’s structure further extends its potential applications. Amino acids are fundamental building blocks in biological systems, and incorporating them into drug molecules can enhance their interaction with biological targets. The specific positioning of the amino group in this compound suggests its utility in designing peptidomimetics—molecules that mimic the behavior of natural peptides without their drawbacks, such as rapid degradation or immunogenicity.

Recent research has begun to explore the synergistic effects of combining these structural features. For instance, studies have demonstrated that compounds incorporating both cyclohexyl and fluorene moieties exhibit improved binding affinity to certain enzymes compared to their individual components. This synergy is attributed to the complementary spatial arrangement of these groups, which optimizes interactions with biological targets.

The pharmacological potential of 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been investigated in several contexts. One notable area is its application as an intermediate in the synthesis of more complex pharmacophores. By serving as a versatile building block, this compound enables researchers to rapidly prototype novel drug candidates with tailored properties.

In addition to its synthetic utility, preliminary studies suggest that this compound may have direct therapeutic applications. Its ability to modulate enzyme activity and receptor binding makes it a candidate for treating conditions such as inflammation, pain management, and neurodegenerative diseases. The combination of cyclohexyl and fluorene substituents may confer advantages over existing treatments by offering improved efficacy and reduced side effects.

The development of this compound also reflects broader trends in pharmaceutical innovation. There is an increasing emphasis on designing molecules with multiple functional groups that can interact with biological systems in complex ways. Such multifunctional approaches are expected to yield more effective therapies with broader therapeutic windows. The unique structure of 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid aligns well with these goals.

The synthesis of this compound presents interesting challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling the various functional groups into a single entity.

Evaluation of this compound’s pharmacokinetic properties is another critical aspect of its development. Studies have shown that modifications at specific positions within its structure can significantly impact factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). By optimizing these parameters, researchers can enhance the compound’s suitability for clinical use.

The role of computational modeling in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how its structure influences its interactions with biological targets. These computational tools are essential for predicting pharmacological outcomes and guiding experimental design.

In conclusion, 4-(cyclohexylcarbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171658-09-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure offers a rich platform for developing novel therapeutics with applications spanning multiple disease areas. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in future medical innovations.